N-(6-methoxypyridin-3-yl)-6-methylpyrazine-2-carboxamide

• IUPAC Name: N-(6-methoxypyridin-3-yl)-6-methylpyrazine-2-carboxamide
• InChI: InChI=1S/C12H12N4O2/c1-8-5-13-7-10(15-8)12(17)16-9-3-4-11(18-2)14-6-9/h3-7H,1-2H3,(H,16,17)
• InChI Key: TXFJELPUUWWZRB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=CC(=N1)C(=O)NC2=CN=C(C=C2)OC
• Molecular Formula: C12H12N4O2
• Molecular Weight: 244.25 g/mol

Description

N-(6-methoxypyridin-3-yl)-6-methylpyrazine-2-carboxamide, also known as MPP, is a synthetic compound that has been extensively studied for its potential use in scientific research. This compound has been shown to have a wide range of biochemical and physiological effects, and its mechanism of action has been the subject of much investigation. In

Scientific Research Applications

N-(6-methoxypyridin-3-yl)-6-methylpyrazine-2-carboxamide has been used in a variety of scientific research applications, including as a fluorescent probe for the detection of metal ions, as a potential therapeutic agent for the treatment of cancer and neurodegenerative diseases, and as a tool for investigating the role of certain proteins in cellular signaling pathways.

Mechanism of Action

The mechanism of action of N-(6-methoxypyridin-3-yl)-6-methylpyrazine-2-carboxamide is not fully understood, but it is thought to involve the inhibition of certain enzymes and the modulation of cellular signaling pathways. N-(6-methoxypyridin-3-yl)-6-methylpyrazine-2-carboxamide has been shown to interact with proteins such as protein kinase C (PKC) and phosphodiesterase (PDE), which are involved in a variety of cellular processes including cell proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects:
N-(6-methoxypyridin-3-yl)-6-methylpyrazine-2-carboxamide has been shown to have a wide range of biochemical and physiological effects, including the inhibition of cell proliferation, the induction of apoptosis, and the modulation of intracellular calcium levels. N-(6-methoxypyridin-3-yl)-6-methylpyrazine-2-carboxamide has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases such as Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using N-(6-methoxypyridin-3-yl)-6-methylpyrazine-2-carboxamide in lab experiments is its relatively low cost and ease of synthesis. However, one limitation is its potential toxicity, which can vary depending on the concentration used and the cell type being studied.

Future Directions

Future research on N-(6-methoxypyridin-3-yl)-6-methylpyrazine-2-carboxamide could focus on further elucidating its mechanism of action, exploring its potential therapeutic applications in the treatment of cancer and neurodegenerative diseases, and investigating its use as a tool for studying cellular signaling pathways. Additionally, the development of new derivatives of N-(6-methoxypyridin-3-yl)-6-methylpyrazine-2-carboxamide with improved bioavailability and reduced toxicity could also be an area of future research.

Synthesis Methods

The synthesis of N-(6-methoxypyridin-3-yl)-6-methylpyrazine-2-carboxamide involves the reaction of 6-methylpyrazine-2-carboxylic acid with 6-methoxypyridin-3-amine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting compound is then purified using standard techniques such as column chromatography or recrystallization.